N-9-acridinyl-2,2,2-trifluoroacetamide

• IUPAC Name: N-acridin-9-yl-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C15H9F3N2O/c16-15(17,18)14(21)20-13-9-5-1-3-7-11(9)19-12-8-4-2-6-10(12)13/h1-8H,(H,19,20,21)
• InChI Key: OOKLPIHIOILAGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC(=O)C(F)(F)F
• Molecular Formula: C15H9F3N2O
• Molecular Weight: 290.24 g/mol

Description

N-9-acridinyl-2,2,2-trifluoroacetamide, also known as ATA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. ATA is a fluorescent dye that has been widely used in various fields such as biochemistry, molecular biology, and pharmacology.

Mechanism of Action

N-9-acridinyl-2,2,2-trifluoroacetamide is a fluorescent dye that binds to nucleic acids such as DNA and RNA. The mechanism of action of N-9-acridinyl-2,2,2-trifluoroacetamide involves intercalation between the base pairs of DNA and RNA. This intercalation causes a change in the fluorescence properties of N-9-acridinyl-2,2,2-trifluoroacetamide, which can be detected using various techniques such as fluorescence spectroscopy.
Biochemical and Physiological Effects:
N-9-acridinyl-2,2,2-trifluoroacetamide has been shown to have minimal toxicity and is not mutagenic or carcinogenic. N-9-acridinyl-2,2,2-trifluoroacetamide has been used in various biological assays, and it has been shown to have minimal interference with biological processes. N-9-acridinyl-2,2,2-trifluoroacetamide has also been used in vivo, and it has been shown to have minimal toxicity in animal models.

Advantages and Limitations for Lab Experiments

N-9-acridinyl-2,2,2-trifluoroacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-9-acridinyl-2,2,2-trifluoroacetamide has a high fluorescent quantum yield, which makes it an ideal candidate for studying biological processes. Additionally, N-9-acridinyl-2,2,2-trifluoroacetamide has a high binding affinity for nucleic acids, which makes it an ideal probe for studying DNA and RNA.
However, there are also limitations to using N-9-acridinyl-2,2,2-trifluoroacetamide in lab experiments. N-9-acridinyl-2,2,2-trifluoroacetamide has a relatively low solubility in water, which can limit its use in certain assays. Additionally, N-9-acridinyl-2,2,2-trifluoroacetamide has a high tendency to aggregate, which can affect its fluorescence properties. Finally, N-9-acridinyl-2,2,2-trifluoroacetamide has a relatively short excitation wavelength, which can limit its use in certain applications.

Future Directions

The unique properties of N-9-acridinyl-2,2,2-trifluoroacetamide make it an ideal candidate for future research. Some potential future directions for research include:
1. Development of new biosensors using N-9-acridinyl-2,2,2-trifluoroacetamide as a fluorescent tag.
2. Study of the interaction between N-9-acridinyl-2,2,2-trifluoroacetamide and various proteins.
3. Development of new techniques for detecting N-9-acridinyl-2,2,2-trifluoroacetamide in biological samples.
4. Study of the effect of N-9-acridinyl-2,2,2-trifluoroacetamide on cellular processes.
5. Development of new methods for synthesizing N-9-acridinyl-2,2,2-trifluoroacetamide.
Conclusion:
In conclusion, N-9-acridinyl-2,2,2-trifluoroacetamide is a fluorescent dye that has gained significant attention in scientific research due to its unique properties. N-9-acridinyl-2,2,2-trifluoroacetamide has been used in various fields such as biochemistry, molecular biology, and pharmacology. N-9-acridinyl-2,2,2-trifluoroacetamide has a high binding affinity for nucleic acids, which makes it an ideal probe for studying DNA and RNA. N-9-acridinyl-2,2,2-trifluoroacetamide has several advantages for lab experiments, including its stability and high fluorescent quantum yield. However, there are also limitations to using N-9-acridinyl-2,2,2-trifluoroacetamide in lab experiments, including its low solubility in water and tendency to aggregate. Future research on N-9-acridinyl-2,2,2-trifluoroacetamide could lead to the development of new biosensors and a better understanding of cellular processes.

Synthesis Methods

N-9-acridinyl-2,2,2-trifluoroacetamide can be synthesized by reacting 9-aminoacridine with trifluoroacetic anhydride. The reaction takes place in the presence of a base such as triethylamine, and the final product is obtained after purification by column chromatography. The synthesis method for N-9-acridinyl-2,2,2-trifluoroacetamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-9-acridinyl-2,2,2-trifluoroacetamide has been widely used in scientific research due to its unique properties. The fluorescent properties of N-9-acridinyl-2,2,2-trifluoroacetamide make it an ideal candidate for studying biological processes. N-9-acridinyl-2,2,2-trifluoroacetamide has been used as a probe for DNA and RNA, and it has been used to study the interaction between proteins and nucleic acids. N-9-acridinyl-2,2,2-trifluoroacetamide has also been used as a fluorescent tag for studying cellular transport and localization of molecules. Additionally, N-9-acridinyl-2,2,2-trifluoroacetamide has been used in the development of biosensors for detecting various molecules such as glucose and ATP.